Cas no 1215767-86-4 (4-bromo-8-chloro-isoquinoline)

4-bromo-8-chloro-isoquinoline structure
4-bromo-8-chloro-isoquinoline structure
Product Name:4-bromo-8-chloro-isoquinoline
CAS No:1215767-86-4
MF:C9H5BrClN
MW:242.499700307846
MDL:MFCD16658749
CID:2107020
PubChem ID:58349499
Update Time:2024-11-03

4-bromo-8-chloro-isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-bromo-8-chloroisoquinoline
    • Isoquinoline, 4-bromo-8-chloro-
    • AMMJKPXUAMAVCA-UHFFFAOYSA-N
    • FCH1346813
    • AK174472
    • 4-bromo-8-chloro-isoquinoline
    • 1215767-86-4
    • EN300-1706543
    • Z1269186511
    • AKOS024157605
    • DTXSID901309296
    • AS-32811
    • MFCD16658749
    • SCHEMBL2190572
    • CS-0455290
    • DA-14285
    • MDL: MFCD16658749
    • Inchi: 1S/C9H5BrClN/c10-8-5-12-4-7-6(8)2-1-3-9(7)11/h1-5H
    • InChI Key: AMMJKPXUAMAVCA-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC2C(=CC=CC=21)Cl

Computed Properties

  • Exact Mass: 240.92939g/mol
  • Monoisotopic Mass: 240.92939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9
  • XLogP3: 3.4

4-bromo-8-chloro-isoquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB446846-250 mg
4-Bromo-8-chloroisoquinoline, 95%; .
1215767-86-4 95%
250MG
€600.60 2023-07-18
abcr
AB446846-1 g
4-Bromo-8-chloroisoquinoline, 95%; .
1215767-86-4 95%
1g
€1,153.80 2023-07-18
Chemenu
CM223012-250mg
4-Bromo-8-chloroisoquinoline
1215767-86-4 95%
250mg
$184 2023-11-22
Chemenu
CM223012-1g
4-Bromo-8-chloroisoquinoline
1215767-86-4 95%
1g
$481 2023-11-22
Chemenu
CM223012-1g
4-Bromo-8-chloroisoquinoline
1215767-86-4 95%
1g
$488 2021-08-04
Alichem
A189003903-1g
4-Bromo-8-chloroisoquinoline
1215767-86-4 95%
1g
$548.10 2023-09-04
Alichem
A189003903-5g
4-Bromo-8-chloroisoquinoline
1215767-86-4 95%
5g
$1661.45 2023-09-04
eNovation Chemicals LLC
Y1003017-1g
4-Bromo-8-chloroisoquinoline
1215767-86-4 95%
1g
$700 2024-07-24
eNovation Chemicals LLC
D502066-250mg
4-bromo-8-chloroisoquinoline
1215767-86-4 95%
250mg
$465 2024-05-24
eNovation Chemicals LLC
D502066-500mg
4-bromo-8-chloroisoquinoline
1215767-86-4 95%
500mg
$520 2024-05-24
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD